Cas no 2680662-71-7 (benzyl N-(2-iodopyridin-3-yl)methylcarbamate)

• Product Name: benzyl N-(2-iodopyridin-3-yl)methylcarbamate
• CAS No: 2680662-71-7
• MF: C₁₄H₁₃IN₂O₂
• MW: 368.169695615768
• CID: 5621460
• PubChem ID: 165930514
• Update Time: 2025-06-25

benzyl N-(2-iodopyridin-3-yl)methylcarbamate Chemical and Physical Properties

Names and Identifiers

• 2680662-71-7
• EN300-28300634
• benzyl N-[(2-iodopyridin-3-yl)methyl]carbamate
• benzyl N-(2-iodopyridin-3-yl)methylcarbamate

• Inchi： 1S/C14H13IN2O2/c15-13-12(7-4-8-16-13)9-17-14(18)19-10-11-5-2-1-3-6-11/h1-8H,9-10H2,(H,17,18)
• InChI Key： PALVLICJHUDJKD-UHFFFAOYSA-N
• SMILES： IC1C(=CC=CN=1)CNC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 368.00218g/mol
• Monoisotopic Mass: 368.00218g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 283
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 51.2Ų

Additional information on benzyl N-(2-iodopyridin-3-yl)methylcarbamate

Introduction to Benzyl N-(2-iodopyridin-3-yl)methylcarbamate (CAS No. 2680662-71-7)

Benzyl N-(2-iodopyridin-3-yl)methylcarbamate, identified by its Chemical Abstracts Service (CAS) number 2680662-71-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the class of carbamates, which are widely recognized for their versatile applications in medicinal chemistry, particularly as intermediates in the synthesis of active pharmaceutical ingredients (APIs). The structural motif of this molecule, featuring a benzyl group and a pyridine ring substituted with an iodine atom, makes it a valuable building block for further functionalization and derivatization.

The significance of Benzyl N-(2-iodopyridin-3-yl)methylcarbamate lies in its potential utility as a precursor in the development of novel therapeutic agents. The presence of an iodine atom at the 2-position of the pyridine ring enhances its reactivity, making it a suitable candidate for cross-coupling reactions such as Suzuki-Miyaura and Stille couplings. These reactions are pivotal in constructing complex molecular architectures, which are often required in the design of modern drugs targeting various diseases, including cancer and infectious disorders.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors that modulate biological pathways associated with disease progression. The pyridine scaffold is particularly prominent in this area due to its ability to interact with biological targets such as enzymes and receptors. Specifically, pyridine derivatives have been extensively studied for their roles in kinase inhibition, a key mechanism in cancer therapy. The incorporation of an iodine atom into the pyridine ring not only facilitates further chemical manipulation but also imparts unique electronic properties that can influence binding affinity and selectivity.

One of the most compelling aspects of Benzyl N-(2-iodopyridin-3-yl)methylcarbamate is its potential application in the synthesis of targeted therapeutics. For instance, researchers have explored its use in generating small-molecule probes that can selectively inhibit specific kinases implicated in tumor growth. By leveraging palladium-catalyzed cross-coupling reactions, this compound can be transformed into more complex structures that mimic natural substrates or disrupt aberrant signaling pathways. Such strategies have shown promise in preclinical studies, highlighting the compound's role as a versatile tool in drug discovery.

The carbamate moiety in Benzyl N-(2-iodopyridin-3-yl)methylcarbamate also contributes to its pharmacological relevance. Carbamates are known for their ability to act as acetylcholinesterase inhibitors, which are widely used in the treatment of Alzheimer's disease and other cognitive disorders. While this compound may not be directly used as a therapeutic agent, its derivatives could serve as valuable scaffolds for designing next-generation acetylcholinesterase inhibitors with improved efficacy and reduced side effects.

Advances in synthetic methodologies have further enhanced the utility of Benzyl N-(2-iodopyridin-3-yl)methylcarbamate. Modern techniques such as flow chemistry and microwave-assisted synthesis have enabled more efficient and scalable production of this compound, making it more accessible for academic and industrial research. These innovations have not only accelerated the development of new drug candidates but also fostered collaborations between chemists and biologists to explore novel therapeutic interventions.

The integration of computational chemistry has also played a crucial role in understanding the reactivity and biological activity of Benzyl N-(2-iodopyridin-3-yl)methylcarbamate. Molecular modeling studies have provided insights into how this compound interacts with biological targets at the atomic level. Such information is invaluable for optimizing lead structures and predicting potential side effects before moving into expensive and time-consuming experimental validations.

In conclusion, Benzyl N-(2-iodopyridin-3-yl)methylcarbamate (CAS No. 2680662-71-7) represents a significant advancement in pharmaceutical chemistry. Its unique structural features make it a powerful tool for synthesizing novel therapeutics targeting various diseases. As research continues to uncover new applications for this compound, its importance in drug discovery is expected to grow even further. The ongoing development of innovative synthetic strategies and computational tools will undoubtedly enhance its utility, paving the way for future breakthroughs in medicinal chemistry.